![molecular formula C19H14ClF2N3O2 B2873496 4-({4-[5-(Cyclopentylamino)-6-(3-methylphenyl)imidazo[2,1-b][1,3,4]thiadiazol-2-yl]piperazin-1-yl}methyl)benzonitrile CAS No. 1251551-13-9](/img/structure/B2873496.png)
4-({4-[5-(Cyclopentylamino)-6-(3-methylphenyl)imidazo[2,1-b][1,3,4]thiadiazol-2-yl]piperazin-1-yl}methyl)benzonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “4-({4-[5-(Cyclopentylamino)-6-(3-methylphenyl)imidazo[2,1-b][1,3,4]thiadiazol-2-yl]piperazin-1-yl}methyl)benzonitrile” is a complex organic molecule . It is not intended for human or veterinary use and is for research use only.
Molecular Structure Analysis
The compound contains an imidazo[2,1-b][1,3,4]thiadiazole (ITD) ring, which is a fused, planar aromatic heterocyclic system consisting of four heteroatoms with a bridgehead nitrogen atom .Scientific Research Applications
Synthesis and Biological Activity of Imidazo[1,2-a]pyridines
New imidazo[1,2-a]pyridines were synthesized as potential antiulcer agents, focusing on their antisecretory and cytoprotective properties. Although they showed limited antisecretory activity, some compounds demonstrated significant cytoprotective effects, highlighting their potential in drug discovery for gastrointestinal protection (Starrett et al., 1989).
Antiproliferative Activity of Imidazo[2,1-b][1,3,4]thiadiazole Derivatives
A series of imidazo[2,1-b][1,3,4]thiadiazole derivatives showed promising antiproliferative activity against cancer cells. Their mechanism of action includes inducing cytotoxicity through the activation of the extrinsic pathway of apoptosis, offering insights into new cancer therapies (Kumar et al., 2014).
Antimicrobial and Antiviral Activities
Several studies have synthesized and evaluated the antimicrobial and antiviral activities of imidazo[2,1-b][1,3,4]thiadiazole derivatives. Compounds with specific substitutions demonstrated potent activities against a range of bacterial and viral pathogens, suggesting their potential as antimicrobial and antiviral agents (Abdelall, 2009), (Reddy et al., 2013).
Anti-HIV Activity
The development of new heterocyclic systems has led to compounds with anti-HIV activity, showcasing the potential of these chemical structures in contributing to the fight against HIV/AIDS (Brukštus et al., 2000).
Anticancer and Antioxidant Evaluation
The synthesis of novel 1,3,4-thiadiazole derivatives has been aimed at evaluating their potential anticancer and antioxidant activities. These studies offer a foundation for the development of new therapeutic agents with improved efficacy against cancer and oxidative stress (Hamama et al., 2013).
Future Directions
properties
IUPAC Name |
N-(4-chloro-2-fluorophenyl)-2-[2-(4-fluorophenyl)-6-methylpyrimidin-4-yl]oxyacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H14ClF2N3O2/c1-11-8-18(25-19(23-11)12-2-5-14(21)6-3-12)27-10-17(26)24-16-7-4-13(20)9-15(16)22/h2-9H,10H2,1H3,(H,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CEYOINDRJDUARI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)C2=CC=C(C=C2)F)OCC(=O)NC3=C(C=C(C=C3)Cl)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H14ClF2N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-chloro-2-fluorophenyl)-2-{[2-(4-fluorophenyl)-6-methylpyrimidin-4-yl]oxy}acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.